Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21337824 4-Methylthiazol-2-ylguanidine hydrochloride 100599-91-5 C5H8N4S. HCl
VC21338162 Levofloxacin Q-Acid 100986-89-8 C13H9F2NO4
VC21337764 Dehydrodeoxy donepezil 120013-45-8 C24H29NO2
VC21337074 1-Methylpyrrolidin-3-yl 2-cyclopentyl-2-hydroxy-2-phenylacetate 13118-11-1 C18H25NO3
VC21337705 Landiolol hydrochloride 144481-98-1 C25H41Cl2N3O8
VC21337782 5-hydroxyquinolin-2(1H)-one 31570-97-5 C9H7NO2
VC21337102 5,6-Dimethoxy-1H-indene-1,3(2H)-dione 36517-91-6 C11H10O4
VC21337668 4'-Amino-3',5'-dichloroacetophenone 37148-48-4 C8H7Cl2NO
VC21337822 6-Aminomethyl-5,6-dihydromorphanthridine 41218-84-2 C15H16N2
VC21337679 Estradiol enanthate 4956-37-0 C25H36O3
VC21337645 ethyl 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate 503614-91-3 C27H28N4O5
VC21338158 Atropine 51-55-8 C17H23NO3
VC21337053 5-Chloro Hydrochlorothiazide 5233-42-1 C7H7Cl2N3O4S2
VC21338146 4-aminopyridin-3-ol 52334-53-9 C5H6N2O
VC21337700 5-Chloro-1-(4-piperidyl)-2-benzimidazolinone 53786-28-0 C12H14ClN3O
VC21337110 7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-4,6,9,11-tetrahydroxy-9-(2-hydroxyacetyl)-8,10-dihydro-7H-tetracene-5,12-dione 69401-50-9 C26H27NO11
VC21338164 Lisinopril 76547-98-3 C21H31N3O5
VC21338152 Famotidine cyanoamidine 76823-97-7 C9H13N7S2
VC21338132 (8R,9S,13S,14S,17R)-13-ethyl-17-ethynyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ol 799-43-9 C22H30O2
VC21338034 7-Chloro Epinastine Hydrochloride 80012-45-9 C16H14ClN3.HCl
VC21337652 5H-Dibenz(b,f)azepin-1-ol, 7-chloro-5-(3-(dimethylamino)propyl)-10,11-dihydro- 83385-97-1 C19H23ClN2O
VC21338210 Alogliptin Benzoate 850649-62-6 C25H27N5O4
VC21338130 Imidapril 89371-37-9 C20H27N3O6
VC21337723 3,3'-(2-(2-Methoxyphenoxy)ethylazanediyl)bis(1-(9H-carbazol-4-yloxy)propan-2-ol) 918903-20-5 C39H39N3O6
VC21337601 1-Cyclopropyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid 93594-39-9 C18H18FN3O4